2-{[4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide
Description
The compound 2-{[4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide is a structurally complex molecule featuring a 1,2,4-triazole core substituted with two 4-chlorophenyl groups at positions 4 and 3. The sulfanyl (-S-) group at position 3 connects to an acetamide moiety, which is further modified by a cyano-functionalized dimethylpropyl substituent.
Properties
Molecular Formula |
C22H21Cl2N5OS |
|---|---|
Molecular Weight |
474.4 g/mol |
IUPAC Name |
2-[[4,5-bis(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide |
InChI |
InChI=1S/C22H21Cl2N5OS/c1-14(2)22(3,13-25)26-19(30)12-31-21-28-27-20(15-4-6-16(23)7-5-15)29(21)18-10-8-17(24)9-11-18/h4-11,14H,12H2,1-3H3,(H,26,30) |
InChI Key |
XUFKGIJSTIETNW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C)(C#N)NC(=O)CSC1=NN=C(N1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Biological Activity
The compound 2-{[4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide is a member of the triazole family, which has garnered attention for its diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its synthesis, cytotoxicity, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 496.42 g/mol. Its structure includes a triazole ring attached to a sulfenyl group and a cyano-acetamide moiety, which contributes to its biological activity.
Anticancer Activity
Numerous studies have highlighted the anticancer potential of triazole derivatives. For instance, one study evaluated the cytotoxicity of various triazole compounds against human cancer cell lines. The compound demonstrated significant growth inhibition in cervical cancer (SISO) and bladder cancer (RT-112) cell lines with IC50 values ranging from 2.87 to 3.06 µM, indicating its potential as an anticancer agent .
Table 1: Cytotoxicity of Triazole Derivatives Against Cancer Cell Lines
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 2-{[4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(1-cyano-1,2-dimethylpropyl)acetamide | SISO | 2.87 - 3.06 |
| Other Triazole Derivative | RT-112 | 3.42 - 5.59 |
Antioxidant Activity
The antioxidant properties of triazole derivatives have also been studied extensively. The compound exhibited significant antioxidant activity in DPPH and ABTS assays. The ABTS IC50 value was reported to be comparable to that of ascorbic acid, suggesting strong potential for therapeutic applications in oxidative stress-related diseases .
Antimicrobial Activity
Triazole compounds are known for their antimicrobial properties as well. In vitro studies demonstrated that derivatives similar to the target compound showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Molecular docking studies indicated strong binding affinities with bacterial enzyme targets, supporting their use in antibiotic development .
Case Studies
A notable case study involved the synthesis and testing of a series of triazole derivatives for their anticancer properties. The results indicated that compounds with electron-withdrawing groups at specific positions exhibited enhanced cytotoxic effects compared to their unsubstituted counterparts .
Another study focused on the antibacterial activity of triazole derivatives derived from nalidixic acid, which demonstrated significant efficacy against E. coli and Candida albicans, reinforcing the therapeutic promise of this chemical class .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound’s structural analogs, primarily from the 1,2,4-triazole and acetamide families, exhibit variations in substituents, synthesis methods, and physicochemical properties. Below is a detailed comparison based on available literature (Table 1).
Table 1: Comparative Analysis of Key Compounds
Structural and Functional Differences
- Triazole Core: The target compound and analogs 6a–6c share a 1,2,4-triazole core, whereas compound 6m uses a 1,2,3-triazole scaffold.
- Substituent Effects: The bis(4-chlorophenyl) groups in the target compound enhance lipophilicity and steric bulk compared to the allyl-pyridinyl substituents in 6a–6c. This may improve membrane permeability but reduce solubility. The cyano-dimethylpropyl group in the target compound introduces a strong electron-withdrawing moiety absent in analogs 6a–7b, which could stabilize the molecule against metabolic degradation. Compound 7b replaces the acetamide with a carboxylic acid (-COOH), significantly altering polarity and acidity (pKa ~4–5 for -COOH vs. ~15–17 for amide -NH).
Spectroscopic and Analytical Data
- IR Spectroscopy : The target compound’s IR spectrum would likely show peaks for C=O (amide, ~1678 cm⁻¹), C≡N (~2240 cm⁻¹), and C-Cl (~785 cm⁻¹), consistent with analogs 6a–6m .
- NMR : The 1H-NMR of the target compound would feature aromatic protons (δ 7.2–7.8 ppm for 4-chlorophenyl), methyl groups (δ 1.2–1.5 ppm for dimethylpropyl), and a singlet for the acetamide -NH (δ ~8.5 ppm) .
Research Implications
However, its higher molecular weight and lipophilicity compared to analogs like 6a–7b may pose challenges in bioavailability, necessitating formulation optimization.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
